Cas no 1368671-87-7 (2-(2,4,5-trimethylphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,4,5-trimethylphenyl)ethane-1-sulfonyl chloride
• CAS No: 1368671-87-7
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5950090
• PubChem ID: 82479663
• Update Time: 2024-01-14

2-(2,4,5-trimethylphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)ethane-1-sulfonyl chloride
• 1368671-87-7
• EN300-1987697

• Inchi： 1S/C11H15ClO2S/c1-8-6-10(3)11(7-9(8)2)4-5-15(12,13)14/h6-7H,4-5H2,1-3H3
• InChI Key： JJFIKMKIRLJPIW-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C)C(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 246.0481286g/mol
• Monoisotopic Mass: 246.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives